Cas no 825629-35-4 (3-Tetracosanone, 1-phenyl-)

• Product Name: 3-Tetracosanone, 1-phenyl-
• CAS No: 825629-35-4
• MF: C₃₀H₅₂O
• MW: 428.733289718628
• CID: 688358
• PubChem ID: 71418128
• Update Time: 2025-04-19

3-Tetracosanone, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Tetracosanone, 1-phenyl-
• 1-phenyltetracosan-3-one
• DTXSID60837455
• 825629-35-4

• Inchi： 1S/C30H52O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-23-26-30(31)28-27-29-24-21-20-22-25-29/h20-22,24-25H,2-19,23,26-28H2,1H3
• InChI Key： IKEONMOQUQYZFR-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=CC=1)CCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 428.401816278g/mol
• Monoisotopic Mass: 428.401816278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 23
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.4
• Topological Polar Surface Area: 17.1Ų